Cas no 1694405-82-7 (4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene)

• Product Name: 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene
• CAS No: 1694405-82-7
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6266103
• PubChem ID: 136838886
• Update Time: 2025-06-28

4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene
• 1694405-82-7
• EN300-1118886
• 4-ethyl-2,3,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene

• Inchi： 1S/C11H18N4/c1-2-9-5-11-13-7-8-6-12-4-3-10(8)15(11)14-9/h5,8,10,12-13H,2-4,6-7H2,1H3
• InChI Key： YEBKNUKLYOTKPK-UHFFFAOYSA-N
• SMILES： N12C(=CC(CC)=N1)NCC1CNCCC21

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.9Ų

Additional information on 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene

Introduction to 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene (CAS No. 1694405-82-7)

The compound 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene (CAS No. 1694405-82-7) represents a fascinating molecular entity within the realm of heterocyclic chemistry. This tricyclic azacyclopentadiene derivative exhibits a unique structural framework characterized by a fused tricyclic system incorporating four nitrogen atoms at specific positions. The presence of these nitrogen atoms introduces significant electronic and steric properties that make this compound of considerable interest in synthetic and medicinal chemistry.

The nomenclature of the compound follows the IUPAC rules for heterocyclic systems, where the prefix "tetraaza" denotes the presence of four nitrogen atoms in the ring system. The tricyclo designation specifies a fused tricyclic structure with specified ring sizes and positions of unsaturation or functional groups. Specifically, the numbering "7.4.0.0,2,6" indicates a tricycloheptane core with additional cyclopentane and cyclohexane rings fused at specific positions, while the suffix "-diene" highlights the presence of two double bonds within the system.

This compound has garnered attention in recent years due to its potential applications in pharmaceutical research and material science. The tetraazatricyclo core serves as a versatile scaffold for designing molecules with tailored biological activities. The nitrogen-rich environment of this structure can facilitate interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery efforts.

Recent studies have explored the reactivity and synthetic utility of 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene in various chemical transformations. Researchers have demonstrated its ability to undergo cyclization reactions under controlled conditions to form more complex heterocyclic systems. These transformations often involve transition metal catalysis or photochemical activation strategies that highlight the compound's synthetic flexibility.

The structural features of this molecule contribute to its unique electronic properties. The conjugation between the double bonds and the nitrogen atoms can lead to significant π-system stabilization or destabilization depending on the substitution pattern and environment. This electronic behavior is particularly relevant for applications in organic electronics or as a precursor for functional materials that require precise control over charge transport properties.

In medicinal chemistry applications, 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene has been investigated as a potential scaffold for developing novel therapeutic agents. Its nitrogen-rich core can mimic natural bioactive molecules such as alkaloids or heterocyclic drugs known for their pharmacological effects. Computational modeling studies have suggested that this compound could interact with biological targets through hydrogen bonding networks or hydrophobic interactions facilitated by its rigid tricyclic structure.

One notable aspect of this compound is its stability under various chemical conditions despite its complex cyclic framework. The tricyclic system provides rigidity that can enhance metabolic stability while maintaining flexibility for functional group modifications at accessible positions on the ring system. This balance between stability and reactivity makes it an attractive candidate for further development in drug-like molecules.

Current research efforts are focused on expanding the synthetic methodologies for tetraazatricyclo derivatives like 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca-3,5-diene to enable more efficient access to structurally diverse analogs with enhanced biological activity profiles. Advances in catalytic systems and green chemistry principles are being leveraged to streamline synthetic routes while minimizing environmental impact.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals where novel heterocyclic scaffolds can provide advantages over existing commercial products through improved efficacy or selectivity profiles.

Future directions in studying 4-ethyl-2,3,7,11-tetraazatricyclo7.4.0.0,2,6trideca<-3,5-82-

The development of new synthetic routes will continue to be crucial for enabling access to larger libraries of derivatives for medicinal chemistry optimization efforts aimed at identifying lead compounds with improved pharmacokinetic properties or enhanced target engagement profiles compared to existing therapeutic agents.